Cas no 929371-94-8 (N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide)

• Product Name: N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide
• CAS No: 929371-94-8
• MF: C₂₆H₂₃NO₅
• MW: 429.464527368546
• CID: 5956180
• PubChem ID: 26773527
• Update Time: 2025-07-18

N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide
• F2209-0261
• N-(2-(2,5-dimethoxybenzoyl)-3-methylbenzofuran-5-yl)-2-methylbenzamide
• AKOS001956237
• N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-2-methylbenzamide
• 929371-94-8

• Inchi： 1S/C26H23NO5/c1-15-7-5-6-8-19(15)26(29)27-17-9-11-23-20(13-17)16(2)25(32-23)24(28)21-14-18(30-3)10-12-22(21)31-4/h5-14H,1-4H3,(H,27,29)
• InChI Key： LBADARSCRVVEJA-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=C(C=CC=2OC)OC)=O)=C(C)C2C=C(C=CC1=2)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 429.15762283g/mol
• Monoisotopic Mass: 429.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide

Comprehensive Overview of N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide (CAS No. 929371-94-8)

N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide (CAS No. 929371-94-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities. The presence of dimethoxybenzoyl and methylbenzamide moieties in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

The compound's molecular formula and intricate structure contribute to its potential utility in drug discovery. Recent studies have highlighted the role of benzofuran-based compounds in targeting specific enzymes or receptors, making them promising candidates for treating various conditions. For instance, N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide has been investigated for its interactions with central nervous system (CNS) targets, a topic of high relevance given the growing demand for neuroprotective and neuroregenerative therapies.

In the context of current research trends, this compound aligns with the increasing focus on small-molecule modulators and their applications in precision medicine. Researchers are particularly interested in how N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide can be optimized for improved bioavailability and selectivity. Questions such as "What are the pharmacokinetic properties of benzofuran derivatives?" or "How can dimethoxybenzoyl groups enhance drug efficacy?" are frequently explored in scientific literature and online forums.

From a synthetic chemistry perspective, the preparation of N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide involves multi-step organic reactions, including amide coupling and benzofuran ring formation. These processes are critical for ensuring high purity and yield, which are essential for subsequent biological testing. The compound's CAS No. 929371-94-8 serves as a unique identifier in chemical databases, facilitating its tracking and regulatory compliance.

Another area of interest is the compound's potential role in cancer research. Given the rising global incidence of cancer, there is a pressing need for innovative compounds that can target specific pathways. N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide has been studied for its ability to modulate cell proliferation and apoptosis, making it a candidate for further investigation in oncology. Searches like "benzofuran compounds in cancer therapy" or "dimethoxybenzoyl derivatives as anticancer agents" reflect the public's curiosity about such advancements.

Environmental and safety considerations are also paramount when working with synthetic compounds. While N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide is not classified as hazardous, proper handling and disposal protocols must be followed to minimize any ecological impact. Researchers often inquire about the biodegradability and toxicity profiles of such compounds, underscoring the importance of sustainable chemistry practices.

In summary, N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide (CAS No. 929371-94-8) represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its structural complexity and potential applications in CNS disorders, cancer research, and beyond make it a compound worth watching in the coming years. As scientific inquiries continue to evolve, this compound may well become a cornerstone in the development of next-generation therapeutics.